6-(4-methylphenyl)-2H,3H-[1,2,4]triazolo[3,4-b][1,3]thiazole-3-thione
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Description
“6-(p-tolyl)thiazolo[2,3-c][1,2,4]triazole-3(2H)-thione” is a chemical compound that belongs to the class of nitrogen-containing heterocyclic compounds known as triazoles . It is a derivative of 1,2,4-triazole, which is a type of five-membered triazole . This compound is not intended for human or veterinary use and is used for research purposes only.
Scientific Research Applications
Synthesis and Derivatives
Chemical Synthesis : The compound has been a subject of study in chemical synthesis. Kukaniev et al. (2010) described a method for synthesizing 3-methyl-6-R-6H-thiazolo[4,3-b]-1,2,4-triazolo[4,3-d]-1,3,4-thiadiazoles, highlighting the versatility of thiazolo[2,3-c][1,2,4]triazole derivatives in heterocyclic chemistry (Kukaniev et al., 2010).
Anticancer Properties : Holota et al. (2021) explored thiazolo[3,2-b][1,2,4]triazole-6-ones for their anticancer properties. This suggests potential applications of 6-(p-tolyl)thiazolo[2,3-c][1,2,4]triazole derivatives in cancer research (Holota et al., 2021).
Pharmacological Potential : Kochikyan et al. (2015) studied the electrophilic halocyclization of triazole-thiones, leading to the formation of thiazolo[2,3-c][1,2,4]triazoles, and identified new derivatives with potential pharmacological applications (Kochikyan et al., 2015).
Biological Activities
Antimicrobial Activity : Slivka et al. (2022) evaluated the antimicrobial potential of new functional derivatives of thiazolo[2,3-c][1,2,4]triazoles, demonstrating their effectiveness as bactericidal and fungicidal agents (Slivka et al., 2022).
Structural Analysis for Drug Development : Mague et al. (2017) presented a detailed structural analysis of a molecule with pyrazolyl and p-tolyl groups, including a 1,2,4-triazole-5-thione residue, contributing to drug development research (Mague et al., 2017).
Anti-Inflammatory and Analgesic Properties : Sarigol et al. (2015) synthesized novel thiazolo[3,2-b]-1,2,4-triazole derivatives with analgesic/anti-inflammatory properties, indicating the therapeutic potential of such compounds (Sarigol et al., 2015).
Other Applications
Crystal Structure Analysis : Xue et al. (2008) conducted a crystal structure analysis of a similar compound, providing insights into molecular interactions and stability, relevant to material science and pharmaceuticals (Xue et al., 2008).
Supramolecular Synthons Study : Saeed et al. (2019) investigated 1,2,4-triazole-3-thione compounds for supramolecular synthons, contributing to the understanding of molecular assembly and design (Saeed et al., 2019).
Properties
IUPAC Name |
6-(4-methylphenyl)-2H-[1,3]thiazolo[2,3-c][1,2,4]triazole-3-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3S2/c1-7-2-4-8(5-3-7)9-6-14-10(15)12-13-11(14)16-9/h2-6H,1H3,(H,12,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKNICEBFAPQJNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN3C(=S)NN=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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